2-[(2-Ethoxyphenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate

• IUPAC Name: [2-(2-ethoxyanilino)-2-oxoethyl] 2-(3-methoxyphenyl)acetate
• InChI: InChI=1S/C19H21NO5/c1-3-24-17-10-5-4-9-16(17)20-18(21)13-25-19(22)12-14-7-6-8-15(11-14)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: GSHCRBUQAQAUHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC(=O)CC2=CC(=CC=C2)OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

2-[(2-Ethoxyphenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as EMAO or Ethoxyphenylamino oxoethyl methoxyphenylacetate. In

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Crystal Structure of a Depside Derivative A depside derivative of 2-[(2-Ethoxyphenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate was synthesized, offering a detailed structural analysis. The compound, synthesized via a facile approach, demonstrated high yields and its structure was validated through various methods including 1H NMR, 13C NMR, ESI mass spectra, elemental analyses, and X-ray single crystal diffraction studies. The crystal structure analysis highlighted that the compound crystallized in the monoclinic space group with specific unit cell parameters, offering insights into its molecular conformation (Lv et al., 2009).

Characterization and Antibacterial Activity of Depsides The synthesis and characterization of a variety of depsides, including the derivative of this compound, were conducted to assess their antibacterial activity. The structural integrity of these compounds was ascertained through comprehensive analytical methods. Notably, some depsides showed significant antibacterial activities against a range of bacterial strains, surpassing even some established antibiotics like penicillin G and kanamycin B. This discovery points to the potential of these compounds in medicinal applications, particularly in combating bacterial infections (Lv et al., 2009).

Solubility and Thermodynamic Studies

Solubility and Thermodynamics of Ethyl 5-amino-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylate A comprehensive study on the solubility and thermodynamics of a closely related compound to this compound was conducted. The solubility of this compound in various organic solvents was meticulously measured, providing essential data for its purification and theoretical studies. The solubility data were correlated using different models, and the thermodynamic parameters, such as standard dissolution enthalpy, were calculated. This detailed analysis contributes to understanding the solubility behavior of similar compounds, aiding in their crystallization and purification processes (Han et al., 2016).

Solubility Measurement and Modelling in Mixed Solvents Further studies focused on the solubility of ethyl 5-amino-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylate in mixed solvents. The research aimed to provide a nuanced understanding of solubility trends in different solvent mixtures, offering valuable insights for industrial applications. The solubility data were adeptly modeled using various cosolvency models, ensuring accurate predictions and interpretations of solubility behavior. This study is pivotal for optimizing the compound's purification processes, particularly in pharmaceutical manufacturing (Li et al., 2016).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It is known that similar compounds interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Similar compounds have been found to affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . This suggests that this compound could potentially affect similar pathways.

Result of Action

Similar compounds have been found to have diverse biological activities , suggesting that this compound could potentially have similar effects.